Cas no 908142-03-0 ([3-(hydroxymethyl)-4-methoxyphenyl]boronic acid)

[3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid is a versatile boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The hydroxymethyl and methoxy substituents enhance its solubility in polar solvents, facilitating its use in aqueous or mixed-phase reaction systems. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it serves as a key intermediate for constructing complex aryl frameworks. Its boronic acid group enables selective transformations, while the functionalized aromatic ring allows further derivatization. The product exhibits good shelf stability under standard storage conditions, making it a reliable choice for organoboron chemistry applications.

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid structure

908142-03-0 structure

Product name:[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid

CAS No:908142-03-0

MF:C₈H₁₁BO₄

MW:181.981542825699

MDL:MFCD14155851

CID:823448

PubChem ID:354333311

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-(Hydroxymethyl)-4-methoxyphenyl)boronic acid
- 3-(Hydroxymethyl)-4-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
- 3-Hydroxymethyl-4-methoxyphenylboronic acid
- [3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid
- 3-(Hydroxymethyl)-4-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
- B-[3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid (ACI)
- Boronic acid, [3-(hydroxymethyl)-4-methoxyphenyl]- (9CI)
- (3-Hydroxymethyl-4-methoxyphenyl)boronic acid
- [3-(hydroxymethyl)-4-methoxyphenyl]boronic acid
- MDL： MFCD14155851
- Inchi： 1S/C8H11BO4/c1-13-8-3-2-7(9(11)12)4-6(8)5-10/h2-4,10-12H,5H2,1H3
- InChI Key： DOQUCBSZQOPLGT-UHFFFAOYSA-N
- SMILES： OB(C1C=C(CO)C(OC)=CC=1)O

Computed Properties

Exact Mass: 182.07500
Monoisotopic Mass: 182.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.9A^2

Experimental Properties

Density: 1.27
Boiling Point: 396.4±52.0℃ at 760mmHg
Water Partition Coefficient: Slightly soluble in water.
PSA: 69.92000
LogP: -1.13270

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H40880-10g	(3-(Hydroxymethyl)-4-methoxyphenyl)boronic acid	908142-03-0	97%	10g	¥526.0	2023-09-07
Ambeed	A106928-5g	(3-(Hydroxymethyl)-4-methoxyphenyl)boronic acid	908142-03-0	97%	5g	$34.0	2023-09-02
eNovation Chemicals LLC	D634258-10g	(3-(hydroxyMethyl)-4-Methoxyphenyl)boronic acid	908142-03-0	97%	10g	$750	2024-06-05
Enamine	EN300-2611561-0.1g	[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid	908142-03-0	95%	0.1g	$22.0	2024-06-18
Enamine	EN300-2611561-1.0g	[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid	908142-03-0	95%	1.0g	$63.0	2024-06-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0092-1g	3-Hydroxymethyl-4-methoxyphenylboronic acid	908142-03-0	98%	1g	¥856.91	2025-01-21
eNovation Chemicals LLC	D912991-25g	3-(Hydroxymethyl)-4-methoxyphenylboronic Acid	908142-03-0	95%	25g	$275	2023-09-03
Enamine	EN300-2611561-10.0g	[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid	908142-03-0	95%	10.0g	$313.0	2024-06-18
Enamine	EN300-2611561-25.0g	[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid	908142-03-0	95%	25.0g	$576.0	2024-06-18
TRC	H999895-50mg	(3-(Hydroxymethyl)-40methoxyphenyl)boronic Acid	908142-03-0		50mg	$ 65.00	2022-06-04

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Production Method

Production Method 1

121124-97-8

908142-03-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol , Tetrahydrofuran ; 2 h, 0 °C → rt

Reference

: New Insights into the SAR and Binding Modes of Bis(hydroxyphenyl)thiophenes and -Benzenes: Influence of Additional Substituents on 17β-Hydroxysteroid Dehydrogenase Type 1 (17β-HSD1) Inhibitory Activity and Selectivity

Bey, Emmanuel; Marchais-Oberwinkler, Sandrine; Negri, Matthias; Kruchten, Patricia; Oster, Alexander; et al, Journal of Medicinal Chemistry, 2009, 52(21), 6724-6743